Cas no 664983-57-7 (2-bromo-5-ethoxy-4-(prop-2-en-1-yloxy)benzohydrazide)

• Product Name: 2-bromo-5-ethoxy-4-(prop-2-en-1-yloxy)benzohydrazide
• CAS No: 664983-57-7
• MF: C₁₂H₁₅BrN₂O₃
• MW: 315.163102388382
• MDL: MFCD02379932
• CID: 3059928
• PubChem ID: 7028707
• Update Time: 2025-09-27

2-bromo-5-ethoxy-4-(prop-2-en-1-yloxy)benzohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-ethoxy-4-(prop-2-en-1-yloxy)benzohydrazide
• 664983-57-7
• AKOS000312973
• STK350566
• BBL040503
• CS-0267374
• EN300-230480
• AK-968/40581053
• 4-(allyloxy)-2-bromo-5-ethoxybenzohydrazide
• 2-bromo-5-ethoxy-4-prop-2-enoxybenzohydrazide

• MDL： MFCD02379932
• Inchi： 1S/C12H15BrN2O3/c1-3-5-18-11-7-9(13)8(12(16)15-14)6-10(11)17-4-2/h3,6-7H,1,4-5,14H2,2H3,(H,15,16)
• InChI Key： FJEXYAWOLDNCLR-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1C(NN)=O)OCC)OCC=C

Computed Properties

• Exact Mass: 314.02660Da
• Monoisotopic Mass: 314.02660Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 73.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-bromo-5-ethoxy-4-(prop-2-en-1-yloxy)benzohydrazide

Comprehensive Overview of 2-Bromo-5-ethoxy-4-(prop-2-en-1-yloxy)benzohydrazide (CAS No. 664983-57-7)

2-Bromo-5-ethoxy-4-(prop-2-en-1-yloxy)benzohydrazide (CAS No. 664983-57-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique molecular structure, serves as a versatile intermediate in the synthesis of various pharmacologically active molecules. Its bromo and ethoxy functional groups, along with the prop-2-en-1-yloxy moiety, contribute to its reactivity and potential applications in drug discovery and development.

The growing interest in 2-bromo-5-ethoxy-4-(prop-2-en-1-yloxy)benzohydrazide is driven by its potential role in addressing contemporary challenges in healthcare, such as the search for novel antimicrobial and anti-inflammatory agents. Researchers are increasingly exploring its derivatives for their bioactivity, particularly in the context of antibiotic resistance—a pressing global health issue. The compound's hydrazide group also makes it a candidate for the development of chemo-sensors and fluorescent probes, which are critical in diagnostic applications.

From a synthetic chemistry perspective, CAS 664983-57-7 offers a robust platform for the design of complex molecules. Its benzohydrazide core is amenable to various chemical modifications, enabling the creation of libraries of compounds for high-throughput screening. This adaptability aligns with the current trend in pharmaceutical research, where structure-activity relationship (SAR) studies are pivotal in optimizing drug candidates. The compound's allyl ether functionality further enhances its utility in click chemistry applications, a popular methodology in modern organic synthesis.

In the realm of material science, 2-bromo-5-ethoxy-4-(prop-2-en-1-yloxy)benzohydrazide has shown promise as a building block for advanced polymers and coatings. Its ability to participate in polymerization reactions, coupled with its photophysical properties, makes it a valuable component in the development of smart materials. These materials are increasingly sought after for applications in renewable energy and environmental remediation, reflecting the global shift toward sustainable technologies.

The commercial availability of 664983-57-7 has also spurred interest in its large-scale production and purification methods. Manufacturers are focusing on optimizing synthetic routes to improve yield and reduce environmental impact, in line with the principles of green chemistry. This focus on sustainability resonates with the broader scientific community's commitment to reducing the ecological footprint of chemical processes.

For researchers and industry professionals, understanding the physicochemical properties of 2-bromo-5-ethoxy-4-(prop-2-en-1-yloxy)benzohydrazide is essential. Key parameters such as solubility, melting point, and stability under various conditions are critical for its handling and application. Recent studies have highlighted its thermal stability and compatibility with common organic solvents, which are important considerations for laboratory and industrial use.

Looking ahead, the potential of CAS 664983-57-7 in interdisciplinary research cannot be overstated. Its applications span from drug design to functional materials, making it a compound of interest for scientists across multiple disciplines. As research continues to uncover new uses for this molecule, its role in advancing science and technology is expected to grow, solidifying its place in the chemical landscape.